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Compound of Interest

Compound Name: 4,4'-Dichloro Diphenyl Sulfide

Cat. No.: B1583840

An In-depth Technical Guide to the Health and Safety Handling of 4,4'-Dichlorodiphenyl Sulfone

Introduction: A Proactive Approach to Safety

4,4'-Dichlorodiphenyl sulfone (DCDPS) is an organosulfur compound with the formula
(CICeHa4)2S0:2. It serves as a vital monomer in the synthesis of high-performance polymers,
such as polyethersulfone (PES), valued for their thermal stability and mechanical strength[1].
While its utility in materials science is significant, its handling demands a comprehensive
understanding of its toxicological profile and chemical properties to ensure the safety of
researchers and laboratory personnel. This guide moves beyond a simple recitation of safety
data sheet (SDS) information, providing a structured, in-depth framework for risk assessment
and safe handling. The core philosophy is proactive risk mitigation, grounded in the scientific
principles of chemical safety and the hierarchy of hazard controls.

Section 1: Compound Identification and
Physicochemical Properties

A foundational understanding of a chemical's physical properties is the first step in a robust
safety assessment. These properties dictate its behavior in a laboratory setting, influencing
choices regarding storage, handling, and emergency response. DCDPS is a stable solid under
standard conditions, but its potential to form combustible dust and its reactivity profile warrant
careful consideration[2].
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Property

Value

Source(s)

Chemical Name

1,1'-Sulfonylbis(4-

chlorobenzene)

[1]

Bis(4-chlorophenyl) sulfone,

Synonyms DCDPS, p,p’-Dichlorodiphenyl [1][2]13]
sulfone

CAS Number 80-07-9 [2][4]

Molecular Formula C12HsCl202S [1][5]

Molar Mass 287.16 g/mol [1][5]
White to off-white powder,

Appearance [4]
crystals, or flakes

Melting Point 146 - 151 °C (295 - 304 °F) [2]

Boiling Point 397 °C (747 °F) [1][2]
Insoluble in water. Soluble in

Solubility acetone, hot alcohols, and [41061[7]
aromatics.

Flash Point 233 °C (451.4 °F) [2]

Section 2: Hazard Identification and Toxicological

Profile

The primary driver for all safety protocols is the inherent hazard of the substance. 4,4'-

Dichlorodiphenyl sulfone is classified as hazardous, primarily due to its effects on the eyes and

its environmental toxicity. While acute oral toxicity appears low in animal models, the lack of

comprehensive human data necessitates a cautious approach, treating the compound as

potentially harmful via all exposure routes.

GHS Hazard Classification:

» Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation[2][8].
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e Hazardous to the Aquatic Environment, Long-term Hazard (Category 2): H411 - Toxic to

aqguatic life with long lasting effects[5][8].

e Combustible Dust: May form combustible dust concentrations in air[2].

Toxicological Summary:

Route of Exposure

Finding

Data

Oral (Acute)

Low toxicity observed in animal

studies.

LD50 (Rat): 5,189
mg/kg[8]LD50 (Mouse): 24
g/kg[2][8]

May cause skin irritation upon

No skin irritation observed in a
24h rabbit study[8]. However,

Dermal .
contact. other sources suggest it may
cause mild irritation[9].
Dust may be irritating to the
Inhalation respiratory tract. May be [2][9][10]

harmful if inhaled.

Eye Contact

Causes serious eye irritation.

Classified as Category 2[2][8].

Chronic Exposure

Limited data available. Animal
studies suggest potential for
bioaccumulation and adverse
effects on the central nervous
system and liver with chronic

exposure.

[9]

Hazardous Decomposition

When heated to
decomposition, it emits very

toxic fumes.

Products include carbon
monoxide, carbon dioxide,
hydrogen chloride, and sulfur
oxides[4][6][10].

Section 3: The Hierarchy of Controls - A Risk-Based

Approach
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Effective safety management is not merely about wearing gloves and goggles; it is a systematic
process of reducing risk. The Hierarchy of Controls is a framework that prioritizes safety
interventions from most to least effective. Applying this to DCDPS provides a logical structure
for risk mitigation.
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The Hierarchy of Controls for 4,4'-Dichlorodiphenyl Sulfone

Elimination
(Most Effective)

it possible to remove the hazard?

Substitution

Can a less hazardous chemical be used?

Administrative Controls

Application Exa‘

Engineering Controls

Isolate people from the hazard

mples
'p

* Chemical Fume Hood
« Ventilated Balance Enclosure

Change the V\;'ay pvsupic WOHC

Personal Protective Equipment (PPE)
(Least Effective)

« Safety Goggles
« Nitrile Gloves
« Lab Coat

« Standard Operating Procedures (SOPs)
« Designated Work Areas
« Chemical Hygiene Training
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Spill of 4,4'-DCDPS Detected

Assess Situation
Is the spill large (>1L)?

Is anyone injured or exposed?

Is there a fire risk?

(0]

Small, Controllable Spill
(No injury or fire risk)

IMMEDIATE ACTION
1. Evacuate the area
2. Alert others
3. Call Emergency Services (911)

Alert Lab Supervisor

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain & Clean Spill
1. Prevent dust (dampen with acetone)
2. Cover with inert absorbent
3. Sweep into waste container

Decontaminate Area
(Wash with soap and water)

Label and Dispose of Waste
as Hazardous Material

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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